Cas no 71603-41-3 (9,10-Secocholesta-5,7,10(19)-triene-3,25-diol,24,24-difluoro-, (3b,5Z,7E)- (9CI))

• Product Name: 9,10-Secocholesta-5,7,10(19)-triene-3,25-diol,24,24-difluoro-, (3b,5Z,7E)- (9CI)
• CAS No: 71603-41-3
• MF: C₂₇H₄₂F₂O₂
• MW: 436.617995738983
• CID: 563413
• PubChem ID: 6441337
• Update Time: 2025-04-19

9,10-Secocholesta-5,7,10(19)-triene-3,25-diol,24,24-difluoro-, (3b,5Z,7E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 9,10-Secocholesta-5,7,10(19)-triene-3,25-diol,24,24-difluoro-, (3b,5Z,7E)- (9CI)
• (1R,3Z)-3-[(2E)-2-[(3aS,7aR)-1-[(2R)-5,5-difluoro-6-hydroxy-6-methylheptan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexan-1-ol
• 24,24-difluoro-25-hydroxyvitamin D3
• CHEBI:187339
• 24,24-Difluoro-25-hydroxycholecalciferol
• 24,24-Dfhv
• 9,10-Secocholesta-5,7,10(19)-triene-3,25-diol, 24,24-difluoro-, (3beta,5Z,7E)-
• (1R,3Z)-3-[(2E)-2-[(3aS,7aR)-1-[(2R)-5,5-diluoro-6-hydroxy-6-methylheptan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexan-1-ol
• 71603-41-3
• LRNVEDCUBISUTC-OWRPZGOZSA-N

• Inchi： 1S/C27H42F2O2/c1-18-8-11-22(30)17-21(18)10-9-20-7-6-15-26(5)23(12-13-24(20)26)19(2)14-16-27(28,29)25(3,4)31/h9-10,19,22-24,30-31H,1,6-8,11-17H2,2-5H3/b20-9+,21-10-/t19-,22-,23?,24+,26-/m1/s1
• InChI Key： LRNVEDCUBISUTC-OWRPZGOZSA-N
• SMILES： FC(C(C)(C)O)(CC[C@@H](C)C1CC[C@H]2/C(=C/C=C3\C(=C)CC[C@H](C\3)O)/CCC[C@]12C)F

Computed Properties

• Exact Mass: 436.31528690g/mol
• Monoisotopic Mass: 436.31528690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.08
• Boiling Point: 545.1°C at 760 mmHg
• Flash Point: 283.4°C
• Refractive Index: 1.52